omega-Carboxy-N-acetyl-LTE4
omega-Carboxy-N-acetyl-LTE4
Omega-Carboxy-N-acetyl-LTE4 is a leukotriene.
Brand Name:
Vulcanchem
CAS No.:
112066-58-7
VCID:
VC20879971
InChI:
InChI=1S/C25H37NO8S/c1-19(27)26-20(25(33)34)18-35-22(21(28)14-13-17-24(31)32)15-11-9-7-5-3-2-4-6-8-10-12-16-23(29)30/h3-7,9,11,15,20-22,28H,2,8,10,12-14,16-18H2,1H3,(H,26,27)(H,29,30)(H,31,32)(H,33,34)/b5-3-,6-4-,9-7+,15-11+/t20?,21-,22+/m0/s1
SMILES:
CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O
Molecular Formula:
C25H37NO8S
Molecular Weight:
511.6 g/mol
omega-Carboxy-N-acetyl-LTE4
CAS No.: 112066-58-7
Cat. No.: VC20879971
Molecular Formula: C25H37NO8S
Molecular Weight: 511.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Omega-Carboxy-N-acetyl-LTE4 is a leukotriene. |
|---|---|
| CAS No. | 112066-58-7 |
| Molecular Formula | C25H37NO8S |
| Molecular Weight | 511.6 g/mol |
| IUPAC Name | (6Z,9Z,11E,13E,15R,16S)-15-(2-acetamido-2-carboxyethyl)sulfanyl-16-hydroxyicosa-6,9,11,13-tetraenedioic acid |
| Standard InChI | InChI=1S/C25H37NO8S/c1-19(27)26-20(25(33)34)18-35-22(21(28)14-13-17-24(31)32)15-11-9-7-5-3-2-4-6-8-10-12-16-23(29)30/h3-7,9,11,15,20-22,28H,2,8,10,12-14,16-18H2,1H3,(H,26,27)(H,29,30)(H,31,32)(H,33,34)/b5-3-,6-4-,9-7+,15-11+/t20?,21-,22+/m0/s1 |
| Standard InChI Key | CDLXVLKWNIXANF-KNJAQYGHSA-N |
| Isomeric SMILES | CC(=O)NC(CS[C@H](/C=C/C=C/C=C\C/C=C\CCCCC(=O)O)[C@H](CCCC(=O)O)O)C(=O)O |
| SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
| Canonical SMILES | CC(=O)NC(CSC(C=CC=CC=CCC=CCCCCC(=O)O)C(CCCC(=O)O)O)C(=O)O |
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